Methyl 2-({3-[2,4-dichloro-5-(2-methoxyethoxy)anilino]-2-hydroxy-2-methyl-3-oxopropyl}sulfanyl)benzenecarboxylate

• IUPAC Name: methyl 2-[3-[2,4-dichloro-5-(2-methoxyethoxy)anilino]-2-hydroxy-2-methyl-3-oxopropyl]sulfanylbenzoate
• InChI: InChI=1S/C21H23Cl2NO6S/c1-21(27,12-31-18-7-5-4-6-13(18)19(25)29-3)20(26)24-16-11-17(30-9-8-28-2)15(23)10-14(16)22/h4-7,10-11,27H,8-9,12H2,1-3H3,(H,24,26)
• InChI Key: ZUCYHBMJOYCXLD-UHFFFAOYSA-N
• Canonical SMILES: CC(CSC1=CC=CC=C1C(=O)OC)(C(=O)NC2=CC(=C(C=C2Cl)Cl)OCCOC)O
• Molecular Formula: C21H23Cl2NO6S
• Molecular Weight: 488.4 g/mol

Description

Synthesis Analysis

While there isn’t specific information on the synthesis of the exact compound, a related compound, “methyl 2-(2,4-dichloro-5-fluorobenzoyl)-3-(pyrimidin-2-ylamino)acrylate”, was synthesized and its structure confirmed by elemental analysis, FTIR, 1H NMR, and mass spectroscopy.

Scientific Research Applications

Chemical Synthesis and Reactivity

Research has explored the synthesis and reactivity of compounds with functionalities similar to the one described. For instance, the study of cyclization reactions and the influence of different bases on the outcomes has been reported, highlighting the synthetic versatility of compounds with complex sulfanyl and carboxylate groups (Ukrainets, Petrushova, Davidenko, & Grinevich, 2014). Additionally, the properties of azo dyes derived from compounds featuring arylamino groups and their electronic spectra data offer insights into the coloristic properties and applications in dyeing processes (Penchev, Gadjev, Simov, Hadjieva, & Balabanova, 1992).

Photodegradation Studies

Compounds with structural similarities have been examined for their photodegradation behavior, which is crucial for understanding their environmental stability and degradation pathways. For example, the photodegradation of sulfamethoxazole, a compound with a somewhat related molecular structure, has been extensively studied, providing valuable information on photoproducts and degradation mechanisms (Zhou & Moore, 1994).

Organometallic and Coordination Chemistry

The application of sulfur-containing compounds in the synthesis of organometallic and coordination complexes has been documented. These studies explore the chiral properties and potential catalytic applications of these complexes, highlighting the role of sulfur as a coordinating atom (Baker, Radzey, Lucas, & Turner, 2012).